Cas no 2643-85-8 (Oxypeucedanin hydrate)

Oxypeucedanin hydrate Properties

Names and Identifiers

• Oxypeucedanin hydrate
• 7H-Furo[3,2-g][1]benzopyran-7-one,4-(2,3-dihydroxy-3-methylbutoxy)-,(R)-
• 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(2R)-2,3-dihydroxy-3-methylbutoxy]-
• OXYPEUCEDANIN HYDRATE(P)
• Oxypeucedaninhydrate
• Prangolarin hydrate
• (+)-Oxypeucedanin hydrate
• Prawgol
• Hydroxypeucedanin hydrate
• (R)-oxypeucedanin hydrate
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-(2,3-dihydroxy-3-methylbutoxy)-, (R)-
• 7H-FURO(3,2-g)(1)BENZOPYRAN-7-ONE, 4-(2,3-DIHYDROXY-3-METHYLBUTOXY)-, (R)-(+)-
• Aviprin
• MLS000574909
• Aviprin (Oxypeucedaninhydrate)
• HMS2196F22
• BDBM50361377
• SMR000156244
• 1ST164211
• CHEBI:69829
• AKOS000278024
• 4-[(2R)-2,3-dihydroxy-3-methyl-butoxy]furo[3,2-g]chromen-7-one
• 2643-85-8
• NS00094521
• MS-24390
• (+)-Oxypeucedaninhydrate
• CHEMBL454060
• HY-N2622
• DTXSID90949318
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2R)-2,3-dihydroxy-3-methylbutoxy]-
• 4-[(2R)-2,3-dihydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
• Q27138170
• CS-0023028
• Prangol
• (R)-(+)-Oxypeucedanin Hydrate
• Dihydroxypeucedanin
• ConMedNP.1785
• ConMedNP.1784
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-(2,3-dihydroxy-3-methylbutoxy)-, (R)-(+)-
• SMR000440613
• MLSMR
• MLS000877013
• (+)-Aviprin
• DA-56521
• +Expand

• MDL： MFCD01725702
• InChIKey： PEWFWDOPJISUOK-CYBMUJFWSA-N
• Inchi： 1S/C16H16O6/c1-16(2,19)13(17)8-21-15-9-3-4-14(18)22-12(9)7-11-10(15)5-6-20-11/h3-7,13,17,19H,8H2,1-2H3/t13-/m1/s1
• SMILES： O(C1=C2C([H])=C([H])C(=O)OC2=C([H])C2=C1C([H])=C([H])O2)C([H])([H])[C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])O[H])O[H]

Computed Properties

• Exact Mass: 304.094688g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 304.094688g/mol
• Monoisotopic Mass: 304.094688g/mol
• Topological Polar Surface Area: 89.1Ų
• Heavy Atom Count: 22
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 304.29

Experimental Properties

• LogP: 2.04980
• PSA: 93.04000
• Refractive Index: 1.63
• Boiling Point: 544.3°C at 760 mmHg
• Melting Point: 187-188 ºC
• Flash Point: 283°C
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• Color/Form: Cryst.
• Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),